Cas no 601490-35-1 (2,3,4-Trifluoro-a-(1S)-2-hydroxy-1-methylethylaminomethylene-b-oxo-benzenepropanoic Acid Ethyl Ester)

• Product Name: 2,3,4-Trifluoro-a-(1S)-2-hydroxy-1-methylethylaminomethylene-b-oxo-benzenepropanoic Acid Ethyl Ester
• CAS No: 601490-35-1
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 1064115
• PubChem ID: 145710428
• Update Time: 2025-07-01

2,3,4-Trifluoro-a-(1S)-2-hydroxy-1-methylethylaminomethylene-b-oxo-benzenepropanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trifluoro-α-[[[(1S)-2-hydroxy-1-methylethyl]amino]methylene]-β-oxo-benzenepropanoic Acid Ethyl Ester
• 2,3,4-Trifluoro-α-[[[(1S)-2-hydroxy-1-methylethyl]amino]methylene]-β-oxo-benzenepropanoic Acid Ethyl
• (S)-ethyl 3-((1-hydroxypropan-2-yl)amino)-2-(2,3,4-trifluorobenzoyl)acrylate
• 601490-35-1
• A-oxo-, ethyl ester
• A-[[[(1S)-2-hydroxy-1-methylethyl]amino]methylene]-
• ethyl (Z)-3-hydroxy-2-[[(2S)-1-hydroxypropan-2-yl]iminomethyl]-3-(2,3,4-trifluorophenyl)prop-2-enoate
• 2,3,4-Trifluoro-alpha-[[[(1S)-2-hydroxy-1-methylethyl]amino]methylene]-beta-oxo-benzenepropanoic Acid Ethyl
• 2,3,4-Trifluoro-alpha-[[[(1S)-2-hydroxy-1-Methylethyl]aMino]Methylene]-beta-oxo-benzenepropanoic Acid Ethyl Ester
• Benzenepropanoic acid, 2,3,4-trifluoro-
• 2,3,4-Trifluoro-a-(1S)-2-hydroxy-1-methylethylaminomethylene-b-oxo-benzenepropanoic Acid Ethyl Ester

• Inchi： 1S/C15H16F3NO4/c1-3-23-15(22)10(6-19-8(2)7-20)14(21)9-4-5-11(16)13(18)12(9)17/h4-6,8,20-21H,3,7H2,1-2H3/b14-10-,19-6+/t8-/m0/s1
• InChI Key： NWSGXDBBCPYCMQ-RTUHHEBISA-N
• SMILES： FC1C(=C(C=CC=1/C(=C(/C(=O)OCC)\C=N\[C@@H](C)CO)/O)F)F

Computed Properties

• Exact Mass: 331.10314248g/mol
• Monoisotopic Mass: 331.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.1Ų

Additional information on 2,3,4-Trifluoro-a-(1S)-2-hydroxy-1-methylethylaminomethylene-b-oxo-benzenepropanoic Acid Ethyl Ester

2,3,4-Trifluoro-a-(1S)-2-hydroxy-1-methylethylaminomethylene-b-oxo-benzenepropanoic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 601490-35-1, known as 2,3,4-Trifluoro-a-(1S)-2-hydroxy-1-methylethylaminomethylene-b-oxo-benzenepropanoic Acid Ethyl Ester, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by a trifluorobenzene ring, which contributes to its stability and reactivity. The presence of the ethyl ester group and the hydroxymethylamine moiety further enhances its functional versatility. Recent studies have highlighted the importance of such fluorinated aromatic compounds in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its stereochemistry, specifically the (1S) configuration at the hydroxymethylamine group. This stereochemistry plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability. Researchers have demonstrated that stereoisomers can exhibit vastly different biological activities, making this aspect critical for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving fluorination and stereo-selective synthesis. These methods have improved the scalability and cost-effectiveness of producing such complex molecules, paving the way for their broader application in pharmaceutical research.

In terms of pharmacological applications, this compound has shown potential as a lead molecule for developing novel therapeutic agents. Studies suggest that it may act as an inhibitor of certain kinases or enzymes involved in disease pathways, such as cancer or neurodegenerative disorders. Its ability to cross cellular membranes and interact with target proteins makes it a promising candidate for drug development.

Moreover, the trifluorobenzene moiety in this compound contributes to its lipophilicity, which is essential for drug absorption and distribution. This property has been leveraged in designing drugs with improved pharmacokinetic profiles, ensuring sustained therapeutic effects with minimal side effects.

Another area where this compound has shown promise is in material science, particularly in the development of advanced polymers and coatings. Its unique chemical structure allows for tailored surface properties, making it suitable for applications in electronics, optics, and biomedical devices.

Recent research has also explored the environmental impact of fluorinated compounds like this one. While their stability is advantageous for many applications, it also raises concerns about their persistence in ecosystems. Ongoing studies aim to assess their biodegradation pathways and develop strategies for minimizing environmental risks.

In conclusion, 2,3,4-Trifluoro-a-(1S)-2-hydroxy-1-methylethylaminomethylene-b-oxo-benzenepropanoic Acid Ethyl Ester represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features, coupled with recent research findings, underscore its potential as a valuable tool in drug discovery and material innovation.